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Compound of Interest

Compound Name: Octanoic acid-d3

Cat. No.: B589465

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known physical characteristics of
Caprylic Acid-d3 (also known as Octanoic Acid-d3). Caprylic acid-d3 is the deuterium-labeled
form of caprylic acid, a medium-chain saturated fatty acid. It is frequently utilized as an internal
standard for the quantification of octanoic acid in various biological samples by gas
chromatography (GC) or liquid chromatography-mass spectrometry (LC-MS).[1] The
incorporation of deuterium atoms provides a distinct mass difference, allowing for precise
differentiation from the endogenous, unlabeled compound without significantly altering its
chemical properties.

Quantitative Physical Data

The physical properties of caprylic acid-d3 are summarized in the table below. These
characteristics are fundamental for its application in experimental settings, influencing its
handling, storage, and solubility in various solvent systems.
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Property Value Source
Chemical Formula CsH13D302 [1]
Formula Weight 147.2 g/mol [1]

CAS Number 156779-05-4 [1][2]
Physical State Oily Liquid [11121[3]
Appearance Colorless to light yellow [2][4]
Density 0.929 g/cm?3 [21[31[4]

N DMF: 30 mg/mIDMSO: 30
Solubility . [1]
mg/mlEthanol: 30 mg/mi

Purity >99% deuterated forms (di-ds)  [1]

N Pure form: -20°C for 3 yearsin
Storage Conditions [2]
solvent: -80°C

Note: Specific melting and boiling points for the d3 variant are not readily available in the
provided search results. However, for the non-deuterated form, caprylic acid, the melting point
is 16.7 °C and the boiling point is 239.7 °C.[5][6] The values for caprylic acid-d3 are expected
to be very similar.

Experimental Protocols

The determination of the physical characteristics of fatty acids like caprylic acid-d3 involves
standardized laboratory procedures. Below are detailed methodologies for key experiments.

Determination of Appearance and Physical State

Objective: To visually inspect and record the physical state (solid, liquid, semi-solid) and
appearance (color, clarity) of the substance at ambient temperature.

Methodology:

o Place a small, representative sample of caprylic acid-d3 into a clear, clean glass vial or on a
watch glass.
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Observe the sample against a white background under adequate lighting conditions.

Record the physical state of the substance at room temperature (e.g., 20-25°C).

Note the color of the sample (e.g., colorless, light yellow).[2]

Describe its clarity and form (e.g., clear oily liquid).[2][5]

Measurement of Density

Objective: To determine the mass per unit volume of the substance.

Methodology:

o Select a calibrated pycnometer (specific gravity bottle) of a known volume (e.g., 10 mL).
e Measure and record the mass of the clean, dry pycnometer.

o Carefully fill the pycnometer with the caprylic acid-d3 sample, ensuring no air bubbles are
trapped. The temperature of the sample should be controlled and recorded (e.g., 25°C).[7]

« Insert the stopper and wipe away any excess liquid that overflows.
e Measure and record the mass of the pycnometer filled with the sample.

e The density is calculated using the formula: Density = (Mass of filled pycnometer - Mass of
empty pycnometer) / Volume of pycnometer

The procedure is typically repeated to ensure accuracy.

Assessment of Solubility

Objective: To determine the solubility of caprylic acid-d3 in various polar and non-polar
solvents.

Methodology:

o Prepare a series of clean, dry test tubes.
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e Add a specific volume (e.g., 1 mL) of the chosen solvent to each test tube. Solvents should
include both polar (e.g., water) and non-polar or organic solvents (e.g., ethanol, DMSO,
DMF).[1][8]

e Add a small, pre-weighed amount of caprylic acid-d3 to the first test tube.
» Agitate the mixture vigorously (e.g., using a vortex mixer) for a set period (e.g., 1-2 minutes).

» Allow the tube to stand and observe if the solute has completely dissolved. The formation of
two distinct layers indicates insolubility.[8]

o If the solute dissolves, continue adding small, known increments of caprylic acid-d3,
repeating steps 4 and 5, until saturation is reached (i.e., the solute no longer dissolves).

e Record the maximum amount of solute that dissolves in the specific volume of the solvent to
express solubility quantitatively (e.g., in mg/mL).[1]

Repeat the procedure for each selected solvent.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the physical characterization of
caprylic acid-d3, from sample acquisition to data analysis and reporting.
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Caption: Workflow for the physical characterization of Caprylic Acid-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

